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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental data for the Tin-112 (¹¹²Sn) nucleus

with predictions from prominent theoretical nuclear models. The objective is to offer a clear,

data-driven assessment of these models' performance in describing the structure of this semi-

magic nucleus. Tin isotopes, with their magic proton number (Z=50), provide a unique

laboratory for testing theories of nuclear structure.[1]

Data Presentation
The following tables summarize the key experimental and theoretical values for the low-lying

states of ¹¹²Sn.

Table 1: Excitation Energies of Low-Lying States in ¹¹²Sn
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State
Experimental Energy
(MeV)

Relativistic Quasiparticle
Random-Phase
Approximation (RQRPA)
(MeV)

2⁺₁ 1.257 1.35

4⁺₁ 2.151 -

Further theoretical data for a broader range of states from other models is required for a more

comprehensive comparison.

Table 2: Reduced Transition Probabilities B(E2; 0⁺₁ →
2⁺₁) in ¹¹²Sn
The B(E2) value, a measure of the collective quadrupole character of the excitation, is a

sensitive probe of nuclear wave functions.

Method B(E2; 0⁺₁ → 2⁺₁) (e²b²) Reference

Experimental

Coulomb Excitation 0.242(8) [2]

Coulomb Excitation 0.232(8)

Adopted Value 0.226(7)

Theoretical

RQRPA 0.211 [2]

Large-Scale Shell Model

(LSSM)
-

Note: The experimental values from different measurements show good agreement within their

uncertainties. The RQRPA calculation slightly underestimates the experimental value.

Table 3: Nuclear Charge Radius of ¹¹²Sn
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The nuclear charge radius provides fundamental information about the size and spatial

distribution of protons within the nucleus.

Method Charge Radius (fm) Reference

Experimental

Collinear Laser Spectroscopy 4.5948(22) [3]

Theoretical

Density Functional Theory

(DFT) with Fayans (Fy(IVP))

functional

~4.60 [4]

Valence Space In-Medium

Similarity Renormalization

Group (VS-IMSRG)

~4.58 [4]

Relativistic Mean Field (RMF)

Theory
4.597 (NL1), 4.605 (NL3) [5]

Note: The theoretical calculations from DFT, VS-IMSRG, and RMF models show excellent

agreement with the experimental charge radius of ¹¹²Sn.

Experimental Protocols
A brief overview of the key experimental techniques used to obtain the data presented above is

provided here.

Coulomb Excitation
Coulomb excitation is a powerful technique to probe the collective properties of atomic nuclei.

In these experiments, a beam of ions is accelerated to an energy below the Coulomb barrier of

a target nucleus. The electromagnetic interaction between the projectile and the target excites

the target nucleus to higher energy states. By detecting the de-excitation gamma rays and the

scattered particles, one can determine the excitation energies and the reduced transition

probabilities (B(E2) values).
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For the experiments on ¹¹²Sn, a common setup involves:

Projectile and Target: A beam of ⁵⁸Ni ions with an energy of 175 MeV is used to bombard an

enriched ¹¹²Sn target (approximately 0.53 mg/cm² thick).[6]

Particle Detection: An annular Parallel Plate Avalanche Counter (PPAC) is placed at forward

angles to detect the scattered projectiles and recoiling target nuclei.[6] The position

information from the PPAC is crucial for Doppler correction of the gamma-ray energies.

Gamma-Ray Detection: An array of high-purity germanium (HPGe) clover detectors is used

to detect the gamma rays emitted from the de-excitation of the excited states in ¹¹²Sn.[6][7]

These detectors offer excellent energy resolution for precise energy measurements.

Collinear Laser Spectroscopy
Collinear laser spectroscopy is a high-precision method for measuring the hyperfine structure

of atomic transitions, from which nuclear properties such as spins, magnetic dipole moments,

electric quadrupole moments, and changes in the mean-square charge radii can be extracted.

The general workflow for this technique is as follows:

Ion Beam Production: The radioactive tin isotopes are produced, for example, via fission

reactions in a UC₂ target induced by a high-energy proton beam. The produced ions are then

extracted and mass-separated.

Laser Interaction: A laser beam is merged collinearly with the ion beam. By scanning the

laser frequency, the hyperfine transitions of the ions are excited.

Detection: The excited ions are detected, often through fluorescence or ionization

techniques. The resulting spectrum reveals the hyperfine splitting, from which the change in

the mean-square charge radius between different isotopes can be determined.

Theoretical Models
The following theoretical frameworks are commonly used to describe the nuclear structure of

tin isotopes.
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Interacting Boson Model (IBM)
The Interacting Boson Model (IBM) is an algebraic model that describes the collective

properties of nuclei in terms of interacting s (with angular momentum L=0) and d (L=2) bosons.

[8][9] These bosons are interpreted as correlated pairs of nucleons (protons or neutrons). The

model is particularly successful in describing the vibrational and rotational modes of non-

spherical nuclei.[8] The Hamiltonian in the IBM is constructed from the generators of the U(6)

group, and its symmetries can be used to classify different types of collective behavior.

Density Functional Theory (DFT)
Nuclear Density Functional Theory (DFT) is a microscopic approach that aims to describe the

properties of a nucleus based on a universal energy density functional.[10][11] The

fundamental idea is that the total energy of the nucleus is a functional of the nucleon densities

and currents.[10] By minimizing this energy functional, one can obtain the ground-state

properties of the nucleus, such as its binding energy, density distribution, and deformation.

Different parameterizations of the energy density functional, such as the Skyrme or Fayans

functionals, are used in calculations.[4][12]

Relativistic Quasiparticle Random-Phase Approximation
(RQRPA)
The Relativistic Quasiparticle Random-Phase Approximation (RQRPA) is a theoretical

framework used to describe excited states in nuclei, particularly collective excitations. It is

based on a relativistic mean-field description of the nuclear ground state. The RQRPA

equations are then solved to obtain the energies and transition probabilities of the excited

states. This approach has been applied to calculate the energies of the first excited 2⁺ states

and the corresponding B(E2) values for the tin isotopes.[2]

Visualization
The following diagram illustrates the logical workflow for validating theoretical nuclear models

using experimental data from ¹¹²Sn.
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Caption: Workflow for validating nuclear models with ¹¹²Sn data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b080509?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

